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Compound of Interest

Compound Name: Azoxystrobin-d3

Cat. No.: B12410702 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Azoxystrobin-d3, a deuterated form of the broad-spectrum fungicide

Azoxystrobin, requires careful management due to its potential environmental and health

hazards. This guide provides essential, step-by-step procedures for the safe disposal of

Azoxystrobin-d3, aligning with best practices in laboratory safety and chemical handling.

Key Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Azoxystrobin. According to safety data sheets, Azoxystrobin is toxic if inhaled and is very

toxic to aquatic life with long-lasting effects[1][2][3]. Therefore, appropriate personal protective

equipment (PPE), including gloves, eye protection, and a lab coat, should be worn at all times.

All handling of Azoxystrobin-d3 should be conducted in a well-ventilated area or under a

chemical fume hood[3].

Quantitative Data for Azoxystrobin
For quick reference, the table below summarizes key quantitative data for Azoxystrobin. Note

that the properties of the deuterated form, Azoxystrobin-d3, are expected to be very similar to

the parent compound.
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Property Value Source

Melting Point 116 °C [2]

LogP (log Kow) 2.50 at 20 °C [4]

Vapor Pressure 8.3 x 10⁻¹³ mm Hg at 25 °C [4]

Density 1.33 g/cm³ [4]

Detailed Disposal Protocol for Azoxystrobin-d3
The following protocol outlines the step-by-step procedure for the safe disposal of

Azoxystrobin-d3 waste generated in a laboratory setting. This protocol is designed to comply

with general hazardous waste regulations, such as the Resource Conservation and Recovery

Act (RCRA) in the United States[5][6][7].

Materials Required:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.

Designated, labeled, and compatible hazardous waste container (e.g., a clearly marked,

sealable container).

Chemical fume hood.

Spill kit for hazardous materials.

Procedure:

Waste Identification and Segregation:

Treat all materials contaminated with Azoxystrobin-d3, including unused product,

solutions, and contaminated labware (e.g., pipette tips, vials), as hazardous waste[8].

Segregate Azoxystrobin-d3 waste from other waste streams to prevent accidental mixing

of incompatible chemicals[9][10]. For instance, keep it separate from strong acids, bases,

and oxidizing agents[3].
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Waste Collection:

Collect all Azoxystrobin-d3 waste in a designated, compatible, and leak-proof

container[9][11].

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "Azoxystrobin-d3" and a description of the waste (e.g., "Solid Waste," "Aqueous

Solution").

Keep the waste container securely closed except when adding waste[10][11].

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory[11].

The storage area should be secure, well-ventilated, and away from sources of ignition or

incompatible materials[6].

Disposal Request and Pickup:

Once the waste container is full or is no longer needed, arrange for its disposal through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor[11].

Do not dispose of Azoxystrobin-d3 down the drain or in regular trash, as this can lead to

environmental contamination and is a violation of regulations[2].

Avoid the evaporation of chemical waste as a disposal method[8].

Empty Container Management:

If the original container of Azoxystrobin-d3 is empty, it should be managed as hazardous

waste unless triple-rinsed[10].

The rinsate from triple-rinsing must be collected and treated as hazardous waste[10].

Spill Management:
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In the event of a spill, immediately clean it up using an appropriate spill kit[8].

All materials used for the cleanup, including absorbents, must be collected and disposed

of as hazardous waste[8].

Record Keeping:

Maintain accurate records of the generation, accumulation, and disposal of all hazardous

waste, as required by institutional policies and regulations[6].

Visualizing the Disposal Workflow
To further clarify the procedural flow for the proper disposal of Azoxystrobin-d3, the following

diagram illustrates the key decision points and actions.

Waste Generation & Collection Interim Storage Final Disposal

Azoxystrobin-d3 Waste Generated Identify as Hazardous Waste Segregate from Other Waste Collect in Labeled, Compatible Container Store in Designated Satellite Accumulation Area Request Disposal via EHS/Contractor Proper Disposal at Approved Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Azoxystrobin-d3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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